Cas no 857841-32-8 (1-butyl-3-methylpyridinium Trifluoromethanesulfonate)

• Product Name: 1-butyl-3-methylpyridinium Trifluoromethanesulfonate
• CAS No: 857841-32-8
• MF: C₁₁H₁₆F₃NO₃S
• MW: 299.309852600098
• CID: 1841278
• PubChem ID: 23079882
• Update Time: 2025-10-28

1-butyl-3-methylpyridinium Trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-3-methylpyridinium trifluoromethanesulfonate
• 1-butyl-3-methylpyridinium methylsulfate
• Pyridinium, 1-butyl-3-methyl-, methyl sulfate (1:1)
• AG-H-76489
• CTK5H0295
• 1-butyl-3-methylpyrrolidinium triflate
• N-butyl-3-methylpyridinium methylsulfate
• 1-butyl-3-methylpyridinium triflate
• SZBRISJDXSIRRE-UHFFFAOYSA-M
• CAS-857841-32-8
• n-butyl-3-methylpyridinium trifluoromethanesulfonate
• 1-butyl-3-methylpyridin-1-ium;trifluoromethanesulfonate
• DTXCID7029322
• NCGC00260236-01
• CHEMBL3188628
• Tox21_202688
• 857841-32-8
• SCHEMBL295685
• DTXSID0049363
• MFCD12965051
• 1-butyl-3-methylpyridin-1-ium trifluoromethanesulfonate
• 1-butyl-3-methylpyridinium Trifluoromethanesulfonate

• Inchi： 1S/C10H16N.CHF3O3S/c1-3-4-7-11-8-5-6-10(2)9-11;2-1(3,4)8(5,6)7/h5-6,8-9H,3-4,7H2,1-2H3;(H,5,6,7)/q+1;/p-1
• InChI Key： SZBRISJDXSIRRE-UHFFFAOYSA-M
• SMILES： S(C(F)(F)F)(=O)(=O)[O-].[N+]1(C=CC=C(C)C=1)CCCC

Computed Properties

• Exact Mass: 299.08
• Monoisotopic Mass: 299.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.5A^2

Additional information on 1-butyl-3-methylpyridinium Trifluoromethanesulfonate

1-Butyl-3-Methylpyridinium Trifluoromethanesulfonate: A Comprehensive Overview

The compound with CAS No 857841-32-8, commonly referred to as 1-butyl-3-methylpyridinium trifluoromethanesulfonate, is a significant entity in the field of organic chemistry and materials science. This compound has garnered attention due to its unique properties and potential applications in various industries. In this article, we will delve into its structure, synthesis, properties, and recent advancements in its utilization.

1-butyl-3-methylpyridinium trifluoromethanesulfonate is an ionic liquid characterized by its pyridinium cation and triflate anion. The cation consists of a pyridine ring with a butyl group at the 1-position and a methyl group at the 3-position, while the anion is the triflate ion (CF3SO3-). Ionic liquids are known for their wide range of applications due to their unique physical and chemical properties, such as high thermal stability, low volatility, and tunable viscosity.

Recent studies have highlighted the importance of 1-butyl-3-methylpyridinium trifluoromethanesulfonate in catalysis. Its ability to act as a catalyst in various organic reactions has been extensively explored. For instance, researchers have demonstrated its effectiveness in promoting alkylation, acylation, and Michael addition reactions under mild conditions. The triflate anion plays a crucial role in these catalytic processes due to its strong Lewis acidity and ability to activate substrates.

In addition to catalysis, 1-butyl-3-methylpyridinium trifluoromethanesulfonate has found applications in electrochemistry. Its high conductivity and stability make it a promising candidate for use in supercapacitors and lithium-ion batteries. Recent advancements in nanotechnology have further enhanced its performance by incorporating it into nanocomposite materials, which exhibit improved energy storage capabilities.

The synthesis of 1-butyl-3-methylpyridinium trifluoromethanesulfonate typically involves a two-step process: the preparation of the pyridinium salt followed by ion exchange with the triflate anion. The first step involves the quaternization of 1-butyl-3-methylpyridine with an alkylating agent such as methyl iodide or dimethyl sulfate. The resulting quaternary ammonium salt is then subjected to ion exchange with potassium triflate (KCF3SO3) to yield the final product.

CAS No 857841-32-8 has also been investigated for its potential in polymer chemistry. Its ability to act as a initiator or promoter in polymerization reactions has been explored in recent studies. For example, it has been used as a catalyst for the polymerization of olefins under controlled conditions, leading to polymers with tailored properties.

In terms of environmental considerations, 1-butyl-3-methylpyridinium trifluoromethanesulfonate exhibits low toxicity and biodegradability under certain conditions. This makes it a more sustainable alternative to traditional ionic liquids that may pose environmental risks.

The versatility of CAS No 857841-32-8 lies in its ability to be customized for specific applications by modifying either the cation or anion structure. For instance, substituting the butyl group with other alkyl chains can alter its thermal stability and viscosity, while replacing the triflate anion with other counterions can modify its Lewis acidity and reactivity.

In conclusion, 1-butyl-3-methylpyridinium trifluoromethanesulfonate, or CAS No 857841-32-8, is a multifaceted compound with significant potential across various fields. Its role as a catalyst, electrolyte, and polymerization promoter underscores its importance in modern chemistry and materials science. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly vital role in both academic and industrial settings.